Peroxisomal β-Oxidation Activity: ω-Hydroxy Acyl-CoA Versus Non-Hydroxylated and Dicarboxylic Comparators
Rat liver peroxisomal preparations oxidize ω-hydroxymonocarboxylyl-CoAs including 10-hydroxyundecanoyl-CoA at rates comparable to long-chain monocarboxylyl-CoAs (2-3 U/g liver homogenate activation rate), whereas dicarboxylyl-CoAs are not oxidized by intact mitochondria [1]. This establishes that ω-1-hydroxy acyl-CoAs maintain mitochondrial β-oxidation competence that is lost in dicarboxylic derivatives. The comparative study of chain-length substrate specificity across peroxisomal fatty acyl-CoA oxidase and mitochondrial fatty acyl-CoA dehydrogenase activities confirmed that ω-hydroxy-monocarboxylyl-CoAs constitute a distinct substrate class recognized by both organelle systems [2].
| Evidence Dimension | Enzymatic activation rate in rat liver homogenate |
|---|---|
| Target Compound Data | Activated at 2-3 U/g liver (as ω-hydroxymonocarboxylyl-CoA class) |
| Comparator Or Baseline | Long-chain monocarboxylic acids activated at 2-3 U/g liver; dicarboxylic acids activated at similar rate |
| Quantified Difference | Mitochondrial oxidation competent for ω-hydroxy class; dicarboxylyl-CoAs not oxidized by intact mitochondria |
| Conditions | Rat liver homogenate; peroxisomal β-oxidation assay |
Why This Matters
This differential mitochondrial oxidation competence determines whether the compound can participate in complete β-oxidation for energy production or is restricted to peroxisomal partial degradation.
- [1] Vamecq, J., & Draye, J. P. (1987). Interactions between the omega- and beta-oxidations of fatty acids. Journal of Biochemistry, 102(1), 225-234. doi:10.1093/oxfordjournals.jbchem.a122035 View Source
- [2] Vamecq, J., & Draye, J. P. (1987). Interactions between the omega- and beta-oxidations of fatty acids. Journal of Biochemistry, 102(1), 225-234. doi:10.1093/oxfordjournals.jbchem.a122035 View Source
